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Compound of Interest

Compound Name: bolesatine

CAS No.: 123896-30-0

Cat. No.: B1168742

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bolesatine, a cytotoxic glycoprotein isolated from the poisonous mushroom Rubroboletus

satanas, has demonstrated potential as an anti-cancer agent.[1][2][3] This document provides

detailed application notes and experimental protocols for the use of bolesatine in cancer cell

line studies, based on existing research. Bolesatine exhibits a biphasic mode of action: at low

concentrations, it can be mitogenic, while at higher concentrations, it inhibits protein synthesis

and induces cell death.[4][5] Its primary mechanism of cytotoxicity involves the hydrolysis of

GTP and ATP, leading to a subsequent inhibition of protein synthesis, classifying it as a

nucleoside triphosphate phosphatase.[1]

Quantitative Data Summary
The following tables summarize the quantitative data reported for the biological activity of

bolesatine.

Table 1: In Vitro Cytotoxicity and Inhibitory Concentrations of Bolesatine
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Parameter Cell Line / System Value Reference

IC50 (Protein

Synthesis Inhibition)

SP2/O (thymic

lymphosarcoma)
9.5 nM (0.6 µg/ml) [6]

IC50 (Mitochondrial

Protein Synthesis

Inhibition)

Isolated Rat

Mitochondria
530 nM [7]

Proliferative

Concentration Range
Vero Cells 1-10 ng/ml [4][8]

Increase in DNA

Synthesis

Vero Cells (at 1-10

ng/ml)
27-59% [4][8]

Table 2: In Vivo Toxicity of Bolesatine

Species
Route of
Administration

LD50 Reference

Mice Oral 3.3 mg/kg [4]

Rats Intraperitoneal 1 mg/kg [1]

Rats Intravenous 0.14 mg/kg [1]

Table 3: Effects of Bolesatine on Lipid Peroxidation in Vero Cells

Bolesatine Concentration
Malondialdehyde (MDA)
Production

Reference

Up to 10 ng/ml No significant increase [4][8]

> 20 ng/ml Increased production [4][8]

50 ng/ml
113 ng/mg of cellular proteins

(baseline: 58 ng/mg)
[4][8]

Signaling Pathways and Mechanism of Action
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Bolesatine's dual effects are mediated through distinct signaling pathways depending on its

concentration.

Low Concentrations (Proliferative Effect): At nanomolar concentrations, bolesatine acts as a

mitogen. It activates Protein Kinase C (PKC) and stimulates the release of inositol

trisphosphate (InsP3). This signaling cascade leads to increased DNA synthesis and cell

proliferation. This effect is also associated with DNA hypomethylation.[4]

High Concentrations (Cytotoxic Effect): At micromolar concentrations, bolesatine's primary

cytotoxic mechanism is the inhibition of protein synthesis through the hydrolysis of GTP and

ATP.[1] This leads to cell death, which is also associated with increased lipid peroxidation

and DNA hypermethylation.[4]
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Low Concentration (ng/ml) High Concentration (µg/ml)

Bolesatine

PKC Activation InsP3 Release DNA Hypomethylation

Cell Proliferation &
 Increased DNA Synthesis

Bolesatine

GTP/ATP Hydrolysis

Lipid Peroxidation

DNA Hypermethylation

Protein Synthesis
Inhibition

Cell Death
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Experiment Setup

In Vitro Assays

Mechanism of Action Studies

Cancer Cell Line Culture
(e.g., SP2/O)

Cell Viability Assay
(e.g., MTT, XTT)

Bolesatine Stock
Solution Preparation

Protein Synthesis Assay
([3H]-leucine incorporation)

Apoptosis Assay
(e.g., Annexin V/PI)

Cell Cycle Analysis
(Flow Cytometry)

PKC Activation Assay Lipid Peroxidation Assay Western Blot Analysis
(Signaling Proteins)

Data Analysis and
Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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